Cas no 1559-45-1 (3(2H)-Furanone,2,2,5-trimethyl-)

• Product Name: 3(2H)-Furanone,2,2,5-trimethyl-
• CAS No: 1559-45-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 141781
• PubChem ID: 137080
• Update Time: 2025-04-19

3(2H)-Furanone,2,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,2,2,5-trimethyl-
• 2,2,5-trimethylfuran-3-one
• 2,2,5-trimethylfuran-3(2H)-one
• CS-0091988
• 2,2,5-trimethyl-2,3-dihydrofuran-3-one
• DTXSID40165985
• VLOZQNBOJJFNCQ-UHFFFAOYSA-N
• 1559-45-1
• 3(2H)-Furanone, 2,2,5-trimethyl-
• SCHEMBL9134737
• 2,2,5-trimethyl-3(2H)-furanone

• Inchi： 1S/C7H10O2/c1-5-4-6(8)7(2,3)9-5/h4H,1-3H3
• InChI Key： VLOZQNBOJJFNCQ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C1(C)C)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 172.3°C at 760 mmHg
• Flash Point: 57.3°C
• Refractive Index: 1.449
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones